3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(2,6-dichlorophenyl)methylsulfanyl]-4-propan-2-yl-5-thiophen-2-yl-1,2,4-triazole
• InChI: InChI=1S/C16H15Cl2N3S2/c1-10(2)21-15(14-7-4-8-22-14)19-20-16(21)23-9-11-12(17)5-3-6-13(11)18/h3-8,10H,9H2,1-2H3
• InChI Key: LTNSZSOBWHQSEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=CS3
• Molecular Formula: C16H15Cl2N3S2
• Molecular Weight: 384.3 g/mol

Description

3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole, also known as DTT, is a chemical compound that has been widely used in scientific research. DTT is a thiol-based reducing agent that is commonly used to reduce disulfide bonds in proteins and peptides.

Mechanism of Action

3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole acts as a reducing agent by donating electrons to disulfide bonds, which breaks the bond and forms two thiol groups. This reaction is reversible and can be oxidized back to disulfide bonds by the presence of oxygen or other oxidizing agents.
Biochemical and Physiological Effects:
3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has been shown to have a number of biochemical and physiological effects. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has been shown to protect cells from oxidative stress by increasing the activity of antioxidant enzymes. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has been shown to have neuroprotective effects by reducing neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has several advantages for lab experiments. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is a highly effective reducing agent that can break disulfide bonds in proteins and peptides. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is also relatively inexpensive and readily available. However, 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has some limitations. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is unstable in air and must be stored in airtight containers. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole can also interfere with some assays and experiments, such as those that involve the measurement of thiols or the detection of disulfide bonds.

Future Directions

There are several future directions for the use of 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole in scientific research. One direction is the development of new and improved reducing agents that are more stable and have fewer limitations. Another direction is the use of 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole in the study of protein folding and misfolding. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole could also be used in the development of new drugs that target disulfide bonds in proteins and peptides. Finally, 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole could be used in the study of oxidative stress and its role in disease.

Scientific Research Applications

3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole has been extensively used in scientific research, especially in the field of biochemistry and molecular biology. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is commonly used as a reducing agent to break disulfide bonds in proteins and peptides, which enables the analysis of protein structure and function. 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is also used in the preparation of protein samples for electrophoresis, chromatography, and mass spectrometry. In addition, 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole is used in the synthesis of peptides and other small molecules.